Cas no 96-10-6 (Diethylaluminum Chloride Solution (1M in hexanes))

Diethylaluminum Chloride Solution (1M in hexanes) structure
96-10-6 structure
Diethylaluminum Chloride Solution (1M in hexanes)
96-10-6
C4H10AlCl
120.556739330292
MFCD00000459
34836
329752813

Diethylaluminum Chloride Solution (1M in hexanes) Properties

Names and Identifiers

    • Diethylaluminum chloride
    • DEAC
    • Diethylaluminiumchlorid (DEAC)
    • Aluminium diethyl chloride
    • chloro(diethyl)alumane
    • Aluminum,dichlorotetraethyldi- (7CI)
    • Diethylaluminum chloride (6CI)
    • Chlorodiethylaluminum
    • Diethylaluminium chloride
    • Diethylaluminum monochloride
    • Diethylchloroaluminum
    • Aluminum, dichlorotetraethyldi- (7CI)
    • Chlorodiethylaluminum (ACI)
    • aluminiumdiethylchloride
    • Aluminum, chlorodiethyl-
    • Diethylchoroaluminum
    • Aluminium diethyl monochloride
    • MFCD00000459
    • DTXSID5026592
    • 96-10-6
    • Aluminum diethyl monochloride
    • DIETHYLCHLOROALUMINUM [HSDB]
    • 9J9260380K
    • chlorodiethylalumane
    • EN300-53329
    • UN 1101
    • chloranyl(diethyl)alumane
    • Chloro diethyl aluminum
    • EC 202-477-2
    • EINECS 202-477-2
    • Aluminum, dichlorotetraethyldi-
    • Chlorodiethyaluminum
    • DTXCID106592
    • Aluminum, chlorodiethyl
    • A845545
    • Chloro(diethyl)aluminium #
    • NS00078849
    • Diethylaluminum chloride, 97%
    • UNII-9J9260380K
    • AKOS009156943
    • DEAK
    • chloro(diethyl)aluminum
    • Chloro(diethyl)aluminium
    • Aluminum, dichlorotetraethyldi
    • Q413029
    • DIETHYLALUMINUMCHLORIDE
    • HSDB 5299
    • +Expand
    • MFCD00000459
    • YNLAOSYQHBDIKW-UHFFFAOYSA-M
    • 1S/2C2H5.Al.ClH/c2*1-2;;/h2*1H2,2H3;;1H/q;;+1;/p-1
    • Cl[Al](CC)CC
    • 4123259

Computed Properties

  • 120.02900
  • 0
  • 0
  • 0
  • 120.028641
  • 6
  • 26.7
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • 0
  • 0

Experimental Properties

  • 2.63730
  • 0.00000
  • 326
  • 125°C 50mm
  • -85°C
  • Fahrenheit: -7.6 ° f
    Celsius: -22 ° c
  • Miscible with hexane.
  • 1.0 M in hexanes
  • Colorless transparent liquid.
  • Soluble in xylene \ gasoline. Soluble in gasoline and aromatics
  • Air & Moisture Sensitive
  • 0.711 g/mL at 25 °C

Diethylaluminum Chloride Solution (1M in hexanes) Security Information

Diethylaluminum Chloride Solution (1M in hexanes) Customs Data

  • 2903199000

  • China Customs Code:

    2903199000

    Overview:

    2903199000 Saturated chlorinated derivatives of other acyclic hydrocarbons.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2903199000 other saturated chlorinated derivatives of acyclic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

Diethylaluminum Chloride Solution (1M in hexanes) Synthesis

Synthetic Circuit 1

12075-68-2 12075-68-2
96-10-6 96-10-6
Reaction Conditions
1.1 Reagents: Sodium chloride
Reference
Symmetrization of alkylaluminum sesquihalides into dialkylaluminum halides in the presence of sodium halides
Zakharkin, L. I.; Khorlina, I. M., Zhurnal Obshchei Khimii, 1960, 30, 1926-9

Synthetic Circuit 2

97-93-8 97-93-8
96-10-6 96-10-6
Reaction Conditions
1.1 Reagents: Aluminum chloride ;  5 h, 0.1 MPa, 80 °C
Reference
Method for producing diethylaluminum chloride
, China, , ,

Synthetic Circuit 3

97-93-8 97-93-8
96-10-6 96-10-6
Reaction Conditions
1.1 Reagents: Zinc chloride ;  10 h, 0.01 MPa; 2 h
Reference
Process for production of aluminum dialkyl monohalide
, Japan, , ,

Synthetic Circuit 4

97-93-8 97-93-8
96-10-6 96-10-6
Reaction Conditions
1.1 Reagents: Zinc chloride
Reference
Method for recovery of alkylaluminum halides
, United States, , ,

Synthetic Circuit 5

97-93-8 97-93-8
96-10-6 96-10-6
Reaction Conditions
1.1 Reagents: Aluminum chloride
Reference
Reaction of halogens with dialkylaluminum halides (R2AlHlg) and tetraalkyl complexes (NaAlR4)
Gavrilenko, V. V.; Zakharkin, L. I.; Smagin, V. M.; Golubev, V. K., Zhurnal Obshchei Khimii, 1978, 48(9), 2073-8

Synthetic Circuit 6

96-10-6 96-10-6
Reaction Conditions
Reference
Structure-activity relationships for the anaesthetic and analgaesic properties of aromatic ring-substituted ketamine esters
Dimitrov, Ivaylo V.; Harvey, Martyn G.; Voss, Logan J.; Sleigh, James W.; Bickerdike, Michael J.; et al, Molecules, 2020, 25(12),

Synthetic Circuit 7

96-10-6 96-10-6
Reaction Conditions
Reference
Kinetic study on stereoselectivity of catalyzed cycloadditions of cyclopentadiene to pentenoate
Chen, Zhiyu; Ortuno, Rosa M.; Yang, Hong, Chemical Industries (Dekker), 2001, 82, 471-476

Synthetic Circuit 8

96-10-6 96-10-6
Reaction Conditions
Reference
Asymmetric synthesis of β-amino cyclic ethers via the intramolecular reaction of γ-alkoxyallylstannane with chiral imine
Park, Jung-Youl; Park, Choul-Hong; Kadota, Isao; Yamamoto, Yoshinori, Tetrahedron Letters, 1998, 39(13), 1791-1794

Synthetic Circuit 9

96-10-6 96-10-6
Reaction Conditions
Reference
Stereoselective conjugate addition of organoaluminum chlorides to α,β-unsaturated carboxylic acid derivatives
Rueck, Karola; Kunz, Horst, Synthesis, 1993, (10), 1018-28

Synthetic Circuit 10

96-10-6 96-10-6
Reaction Conditions
Reference
Preparation of fluorinated [bis(hydroxymethyl)cyclobutyl]purines and pyrimidines as antiviral agents
, European Patent Organization, , ,

Synthetic Circuit 11

96-10-6 96-10-6
Reaction Conditions
Reference
Preparation of 11-carbon tetracycles as pharmaceutical intermediates
, Czechoslovakia, , ,

Synthetic Circuit 12

99685-96-8 99685-96-8
96-10-6 96-10-6
96-10-6 96-10-6
99685-96-8 99685-96-8
Reaction Conditions
1.1 Reagents: Magnesium Catalysts: Titanocene dichloride Solvents: Toluene ,  Tetrahydrofuran
Reference
Preparation of bis(diethylaluminum)[60]fullerenes from diethylaluminum chloride and [60]fullerene in presence of magnesium and titanocene dichloride catalyst
, Russian Federation, , ,

Synthetic Circuit 13

98351-23-6 98351-23-6
96-10-6 96-10-6
98351-24-7 98351-24-7
563-43-9 563-43-9
Reaction Conditions
Reference
Bis- and tris(aluminum)alkane compounds as intermediates during the dissolution of aluminum metal with olefins in the presence of aluminum trichloride or alkylaluminum dichloride
Martin, Heinz; Bretinger, Helmut, Zeitschrift fuer Naturforschung, 1985, (2), 182-6

Synthetic Circuit 14

97-93-8 97-93-8
96-10-6 96-10-6
557-20-0 557-20-0
Reaction Conditions
1.1 Reagents: Zinc chloride Catalysts: Zirconocene, dichloride ;  2 - 4 h, rt → 90 °C
1.2 90 °C → 35 °C; 30 - 35 °C; 35 °C → 45 °C; 2 h, 40 - 45 °C; 45 °C → 30 °C
Reference
A method for preparing diethylzinc
, China, , ,

Synthetic Circuit 15

97-93-8 97-93-8
96-10-6 96-10-6
557-20-0 557-20-0
Reaction Conditions
1.1 Reagents: Zinc chloride ;  < 40 °C; 2 h, 40 °C
Reference
Preparation of dialkylzincs from zinc halides and trialkylaluminum
, Japan, , ,

Synthetic Circuit 16

97-93-8 97-93-8
96-10-6 96-10-6
557-20-0 557-20-0
Reaction Conditions
1.1 Reagents: Zinc chloride ;  10 h, 0.01 MPa, rt; 2 h, 36 - 40 °C
Reference
Process for preparation of dialkylzinc and dialkylaluminum monohalide
, Japan, , ,

Diethylaluminum Chloride Solution (1M in hexanes) Raw materials

Diethylaluminum Chloride Solution (1M in hexanes) Preparation Products

Diethylaluminum Chloride Solution (1M in hexanes) Related Literature

Related Categories

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